Cas no 83806-46-6 (BUTTPARK 153\33-82)

• Product Name: BUTTPARK 153\33-82
• CAS No: 83806-46-6
• MF: C₁₅H₈Br₂O₂
• MW: 0
• CID: 1813129
• Update Time: 2025-05-19

BUTTPARK 153\33-82 Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 153\33-82
• (5-bromo-1-benzofuran-2-yl)(4-bromophenyl)methanone

Additional information on BUTTPARK 153\33-82

Comprehensive Overview of Compound CAS No. 83806-46-6 and Product BUTTPARK 153\33-82

CAS No. 83806-46-6 is a unique chemical compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, known commercially as BUTTPARK 153\33-82, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of CAS No. 83806-46-6 is characterized by its complex molecular framework, which includes specific functional groups that contribute to its biological activity. Recent studies have highlighted the potential of this compound in modulating key biological pathways, making it a subject of interest for researchers and pharmaceutical companies alike.

In the context of medicinal chemistry, BUTTPARK 153\33-82 has shown promise in preclinical studies for its ability to target specific receptors and enzymes. These findings have been supported by advanced computational models and in vitro experiments, which have demonstrated the compound's high affinity and selectivity for its intended targets.

The pharmacological profile of CAS No. 83806-46-6 has been extensively studied to understand its mechanism of action. Research indicates that this compound can effectively modulate signaling pathways involved in inflammation, oxidative stress, and cell proliferation. These properties make it a potential candidate for the treatment of various diseases, including inflammatory disorders and certain types of cancer.

One of the key advantages of BUTTPARK 153\33-82 is its favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability, stability in physiological conditions, and a favorable safety profile. These attributes are crucial for the development of effective therapeutic agents that can be administered safely to patients.

The safety and efficacy of CAS No. 83806-46-6 have been evaluated through a series of preclinical trials. These trials have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This makes it a promising candidate for further clinical evaluation.

In addition to its therapeutic potential, BUTTPARK 153\33-82 has also been explored for its use in diagnostic applications. Its unique chemical properties allow it to be used as a probe in imaging techniques, providing valuable insights into disease progression and treatment response.

The development of new drugs often involves extensive collaboration between academic researchers, pharmaceutical companies, and regulatory agencies. The progress made with CAS No. 83806-46-6 is no exception. Ongoing research is focused on optimizing the compound's formulation, delivery methods, and dosing regimens to maximize its therapeutic benefits while minimizing potential side effects.

Recent advancements in synthetic chemistry have also contributed to the improved production and purification processes for BUTTPARK 153\33-82. These improvements have led to higher yields and better quality control, ensuring that the compound meets the stringent standards required for pharmaceutical use.

The future outlook for CAS No. 83806-46-6 is promising. As more clinical trials are conducted and additional data becomes available, it is expected that this compound will play a significant role in advancing medical treatments and improving patient outcomes. Researchers are optimistic about its potential to address unmet medical needs and contribute to the development of novel therapies.

In conclusion, the compound with CAS No. 83806-46-6, known commercially as BUTTPARK 153\33-82, represents a significant advancement in the field of medicinal chemistry. Its unique properties, favorable pharmacological profile, and promising preclinical results make it a valuable asset for ongoing research and development efforts in the pharmaceutical industry.